Cas no 136384-20-8 (5-{(4-methoxyphenyl)methylsulfanyl}-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-{(4-methoxyphenyl)methylsulfanyl}-1,3,4-thiadiazole-2-thiol
• CAS No: 136384-20-8
• MF: C₁₀H₁₀N₂OS₃
• MW: 270.394197940826
• CID: 2859079
• PubChem ID: 2565893
• Update Time: 2025-05-23

5-{(4-methoxyphenyl)methylsulfanyl}-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-{(4-methoxyphenyl)methylsulfanyl}-1,3,4-thiadiazole-2-thiol
• 136384-20-8
• 5-[(4-methoxyphenyl)methylsulfanyl]-3H-1,3,4-thiadiazole-2-thione
• 5-{[(4-Methoxyphenyl)methyl]sulfanyl}-2,3-dihydro-1,3,4-thiadiazole-2-thione
• 5-{[(4-methoxyphenyl)methyl]sulfanyl}-1,3,4-thiadiazole-2-thiol
• AKOS000268513
• Z57044209
• LFA38420
• CS-0231648
• 5-[(4-methoxybenzyl)thio]-1,3,4-thiadiazole-2-thiol
• EN300-10926

• Inchi： 1S/C10H10N2OS3/c1-13-8-4-2-7(3-5-8)6-15-10-12-11-9(14)16-10/h2-5H,6H2,1H3,(H,11,14)
• InChI Key： QIQLERNTZVEHDB-UHFFFAOYSA-N
• SMILES： S(C1=NNC(=S)S1)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 269.99552647Da
• Monoisotopic Mass: 269.99552647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-{(4-methoxyphenyl)methylsulfanyl}-1,3,4-thiadiazole-2-thiol

Comprehensive Overview of 5-{(4-methoxyphenyl)methylsulfanyl}-1,3,4-thiadiazole-2-thiol (CAS No. 136384-20-8): Synthesis, Biological Activity, and Research Applications

5-{(4-methoxyphenyl)methylsulfanyl}-1,3,4-thiadiazole-2-thiol (CAS No. 136384-20-8) is a sulfur-containing heterocyclic compound with a unique structural framework that positions it as a promising candidate in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazoles, a group of five-membered ring systems known for their diverse biological activities. The integration of a methoxyphenyl group and a methylsulfanyl substituent into the thiadiazole core enhances its molecular versatility, enabling interactions with various biological targets. Recent advancements in synthetic methodologies and computational modeling have further expanded its potential applications in drug discovery and materials science.

The core structure of 5-{(4-methoxyphenyl)methylsulfanyl}-1,3,4-thiadiazole-2-thiol consists of a thiadiazole ring (C₃H₂N₂S₂) substituted at the 5-position by a methylthioanisole moiety. The presence of the methoxy group (-OCH₃) on the phenyl ring introduces electron-donating effects that modulate the compound’s reactivity and lipophilicity. Meanwhile, the sulfanyl (-SCH₃) functionality contributes to redox-sensitive properties and potential coordination with metal ions or biomolecules. These structural features collectively influence its physicochemical behavior and biological profile.

Synthesis pathways for this compound typically involve multistep reactions starting from aromatic precursors. A widely reported method employs the condensation of thiourea derivatives with appropriate aldehydes or ketones under acidic conditions to form the thiadiazole ring system. Subsequent alkylation or sulfuration steps introduce the methylthioanisole substituent. Recent studies have optimized these processes using microwave-assisted techniques or green chemistry approaches to improve yield and reduce byproduct formation. For instance, solvent-free conditions with catalytic amounts of strong acids have demonstrated enhanced efficiency in forming the thiadiazole core.

The biological activity profile of CAS No. 136384-20-8 has been extensively explored in preclinical studies. Notably, its anti-inflammatory properties are attributed to inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 through modulation of NF-kB signaling pathways. In vitro assays using human cell lines have shown dose-dependent suppression of oxidative stress markers like malondialdehyde (MDA) while preserving mitochondrial function. These findings align with broader research on thiadiazoles as scaffolds for anti-inflammatory drug development.

Antimicrobial studies reveal that this compound exhibits broad-spectrum activity against both Gram-positive (Bacillus subtilis) and Gram-negative (E. coli) bacteria at low micromolar concentrations. Mechanistic investigations suggest disruption of bacterial cell membrane integrity through interaction with phospholipid bilayers via its hydrophobic methyl groups and polar sulfanyl moieties. Comparative analyses against standard antibiotics like ciprofloxacin indicate comparable efficacy without significant cytotoxicity to mammalian cells.

In oncology research, preliminary data suggests that this compound may act as an apoptosis inducer in cancer cell lines via mitochondrial dysfunction pathways. Flow cytometry analyses demonstrate increased annexin V binding in treated cells compared to controls, indicating early-stage apoptosis induction at concentrations below IC₅₀ values observed for normal fibroblasts. These results position it as a potential lead compound for targeted cancer therapies requiring selective cytotoxicity profiles.

The unique combination of functional groups in this molecule also makes it valuable for materials science applications. Its thiol functionality enables participation in thiol-disulfide exchange reactions critical for self-healing polymers or dynamic covalent networks used in smart materials development. When incorporated into polymeric matrices containing disulfide bonds (e.g., polyurethanes), it enhances mechanical resilience through reversible bond formation under stress conditions.

Ongoing research focuses on improving solubility characteristics through prodrug strategies involving esterification or amidation reactions at the methyl sulfanyl group while maintaining bioavailability profiles observed in initial studies. Computational docking simulations using molecular dynamics models predict favorable interactions between this compound’s sulfhydryl group and active sites in enzymes like cyclooxygenase (COX) isoforms involved in inflammation pathways.

Clinical translation efforts are currently limited due to insufficient pharmacokinetic data but recent publications highlight promising results from animal model studies demonstrating good oral bioavailability after formulation into nanoparticle carriers (e.g., PLGA-based systems). These delivery systems protect the thiol group from premature oxidation while enhancing tissue penetration rates compared to free molecule administration routes.

The versatility of this scaffold has inspired researchers to explore hybrid molecule designs combining thiadiazole cores with other pharmacophores such as quinolones or coumarins to create multi-target-directed ligands (MTDLs). Such approaches aim to address complex diseases requiring simultaneous modulation across multiple biological pathways while minimizing side effects associated with polypharmacy regimens.

In summary, 5-{(4-methoxyphenyl)methylsulfanyl}-1,3,4-thiadiazole-2-thiol represents an important class within heterocyclic chemistry offering broad therapeutic potential across inflammatory disorders, infectious diseases management strategies including antibiotic resistance mitigation efforts alongside innovative material science applications requiring dynamic chemical functionalities not achievable through conventional organic compounds alone.